Endothelin Receptor Antagonist
  • Bosentan hydrate
    Bosentan hydrate
    • Cat. No.:
    • B000569
    • CAS No.:
    • 157212-55-0
    • Molecular Formula:
    • C27H31N5O7S
    • Molecular Weight:
    • 569.6 g/mol
    Description
    Bosentan hydrate is a hydrate. It contains a bosentan.
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  • Bosentan-d4
    Bosentan-d4
    • Cat. No.:
    • B019520
    • CAS No.:
    • 1065472-77-6
    • Molecular Formula:
    • C27H29N5O6S
    • Molecular Weight:
    • 555.6 g/mol
    Description
    Bosentan-d4 is an internal standard for the quantification of bosentan by GC- or LC-MS. Bosentan is an antagonist of the endothelin receptors type A (Ki = 6.5 nM) and type B (Ki = 340 nM).
    Bosentan-d4 contain...
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  • CI-1020
    CI-1020
    • Cat. No.:
    • B026640
    • CAS No.:
    • 162256-50-0
    • Molecular Formula:
    • C28H26O9
    • Molecular Weight:
    • 506.5 g/mol
    Description
    CI-1020, also known as CI-1020, is a useful research compound. Its molecular formula is C28H26O9 and its molecular weight is 506.5 g/mol. The purity is usually 95%.
    The exact mass of the compound 3-Benzo[1,...
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  • Atrasentan Hydrochloride
    Atrasentan Hydrochloride
    • Cat. No.:
    • B519724
    • CAS No.:
    • 195733-43-8
    • Molecular Formula:
    • C29H39ClN2O6
    • Molecular Weight:
    • 547.1 g/mol
    Description
    Atrasentan Hydrochloride is the orally available hydrochloride salt of pyrrolidine-3-carboxylic acid with potential antineoplastic activity. As a selective antagonist of the endothelin-A (ETA) receptor, atrasen...
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  • Bms 182874 hydrochloride
    Bms 182874 hydrochloride
    • Cat. No.:
    • B606217
    • CAS No.:
    • 1215703-04-0
    • Molecular Formula:
    • C17H20ClN3O3S
    • Molecular Weight:
    • 381.9 g/mol
    Description
    BMS 182874 hydrochloride is a potent, selective, and competitive non-peptide endothelin ETAR antagonist. It displays > 1000-fold selectivity over ETB receptors. BMS 182874 hydrochloride inhibits ET-1-induced pre...
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  • Nebentan potassium
    Nebentan potassium
    • Cat. No.:
    • B1252944
    • CAS No.:
    • 342005-82-7
    • Molecular Formula:
    • C24H20KN5O5S
    • Molecular Weight:
    • 529.6 g/mol
    Description
    Endothelin Receptor Type A Antagonist YM598 is an orally active synthetic substituted phenylethenesulfonamide. As a selective endothelin A receptor antagonist, YM598 inhibits endothelin-mediated mechanisms invol...
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  • Clazosentan
    Clazosentan
    • Cat. No.:
    • B1669160
    • CAS No.:
    • 180384-56-9
    • Molecular Formula:
    • C25H23N9O6S
    • Molecular Weight:
    • 577.6 g/mol
    Description
    CLAZOSENTAN is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 2 investigational indications.
    endothelin A receptor antagonist used for cerebral vasospasm;&n...
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  • Sparsentan
    Sparsentan
    • Cat. No.:
    • B1681978
    • CAS No.:
    • 254740-64-2
    • Molecular Formula:
    • C32H40N4O5S
    • Molecular Weight:
    • 592.8 g/mol
    Description
    Sparsentan is a biphenyl that is 1,1'-biphenyl substituted by (4,5-dimethyl-1,2-oxazol-3-yl)aminosulfonyl, ethoxymethyl, and (2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl groups at positions 2, 2' and 4...
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  • Zibotentan
    Zibotentan
    • Cat. No.:
    • B1684529
    • CAS No.:
    • 186497-07-4
    • Molecular Formula:
    • C19H16N6O4S
    • Molecular Weight:
    • 424.4 g/mol
    Description
    Zibotentan is a member of the class of pyridinesulfonamides that is benzene substituted by 3-[(3-methoxy-5-methylpyrazin-2-yl)sulfamoyl]pyridin-2-yl and 1,3,4-oxadiazol-2-yl groups at positions 1 and 4, respecti...
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  • Clazosentan Sodium
    Clazosentan Sodium
    • Cat. No.:
    • B12784675
    • CAS No.:
    • 503271-02-1
    • Molecular Formula:
    • C25H21N9Na2O6S
    • Molecular Weight:
    • 621.5 g/mol
    Description
    CLAZOSENTAN SODIUM is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
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